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Compound of Interest

Compound Name: 1,3-Diphenylurea

Cat. No.: B7728601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Diphenylurea (DPU), also known as carbanilide, is a versatile compound with applications

in both plant biology and cancer research. In plant science, it exhibits cytokinin activity,

promoting cell division and growth.[1][2] In the context of drug development, DPU and its

derivatives have been identified as potential inhibitors of key signaling pathways in cancer,

such as those mediated by c-MET and VEGFR-2.[3] Accurate and consistent preparation of

1,3-Diphenylurea stock solutions is crucial for obtaining reliable and reproducible experimental

results.

These application notes provide detailed protocols for the preparation of 1,3-Diphenylurea
stock solutions for use in various research applications.

Data Presentation: Solubility of 1,3-Diphenylurea
The solubility of 1,3-Diphenylurea is a critical factor in the preparation of stock solutions. The

following table summarizes its solubility in common laboratory solvents.
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Approx. 30 mg/mL

A common solvent for

preparing high-concentration

stock solutions.

Dimethylformamide (DMF) Approx. 30 mg/mL

Another suitable organic

solvent for stock solution

preparation.

Methanol Soluble

Ethanol Moderately soluble

Pyridine 50 mg/mL

Clear to very slightly hazy,

colorless to faintly yellow

solution.[4]

Water & Aqueous Buffers Sparingly soluble

For aqueous applications, it is

recommended to first dissolve

in an organic solvent like

DMSO and then dilute with the

aqueous buffer.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM 1,3-Diphenylurea
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 1,3-Diphenylurea in

DMSO, a common concentration for in vitro cell-based assays.

Materials:

1,3-Diphenylurea (MW: 212.25 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Analytical balance

Vortex mixer

Pipettes

Procedure:

Calculate the required mass of 1,3-Diphenylurea:

To prepare 1 mL of a 10 mM solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass = 0.010 mol/L x 0.001 L x 212.25 g/mol = 0.0021225 g = 2.12 mg

Weighing:

Carefully weigh out 2.12 mg of 1,3-Diphenylurea on an analytical balance and transfer it

to a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the 1,3-
Diphenylurea.

Cap the tube tightly.

Mixing:

Vortex the solution until the 1,3-Diphenylurea is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Storage:

Store the 10 mM stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles. For short-term storage (up to one month), -20°C is suitable; for long-term storage

(up to six months), -80°C is recommended.
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Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol details the dilution of the 10 mM DMSO stock solution to a final working

concentration for use in cell culture experiments. It is crucial to maintain a low final

concentration of DMSO (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM 1,3-Diphenylurea stock solution in DMSO

Pre-warmed cell culture medium

Sterile tubes

Procedure:

Thaw the stock solution:

Thaw an aliquot of the 10 mM 1,3-Diphenylurea stock solution at room temperature.

Serial Dilution (Example for a final concentration of 10 µM):

Perform a 1:100 intermediate dilution by adding 10 µL of the 10 mM stock solution to 990

µL of pre-warmed cell culture medium. This results in a 100 µM intermediate solution.

Perform a final 1:10 dilution by adding 1 mL of the 100 µM intermediate solution to 9 mL of

pre-warmed cell culture medium to achieve a final concentration of 10 µM. The final

DMSO concentration will be 0.1%.

Vehicle Control:

Prepare a vehicle control by adding the same final concentration of DMSO to the cell

culture medium without the compound.

Application:

Immediately add the prepared working solution to your cell cultures.
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Visualizations
Experimental Workflow for Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing 1,3-Diphenylurea stock and working solutions.
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Caption: Inhibition of c-MET and VEGFR-2 signaling by 1,3-Diphenylurea derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7728601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

